Cas no 1807176-49-3 (6-Bromo-3-fluoro-2-(trifluoromethoxy)aniline)

• Product Name: 6-Bromo-3-fluoro-2-(trifluoromethoxy)aniline
• CAS No: 1807176-49-3
• MF: C₇H₄BrF₄NO
• MW: 274.010375022888
• CID: 4977414
• Update Time: 2025-05-19

6-Bromo-3-fluoro-2-(trifluoromethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-fluoro-2-(trifluoromethoxy)aniline

• Inchi： 1S/C7H4BrF4NO/c8-3-1-2-4(9)6(5(3)13)14-7(10,11)12/h1-2H,13H2
• InChI Key： NRIITCDQVNLTHG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1N)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• XLogP3: 3.2
• Topological Polar Surface Area: 35.2

Additional information on 6-Bromo-3-fluoro-2-(trifluoromethoxy)aniline

6-Bromo-3-fluoro-2-(trifluoromethoxy)aniline: A Comprehensive Overview

6-Bromo-3-fluoro-2-(trifluoromethoxy)aniline, also known by its CAS number 1807176-49-3, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique substitution pattern, featuring a bromine atom at the 6-position, a fluorine atom at the 3-position, and a trifluoromethoxy group at the 2-position of the aniline backbone. The combination of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in drug discovery and material science.

The synthesis of 6-Bromo-3-fluoro-2-(trifluoromethoxy)aniline typically involves multi-step processes, often utilizing electrophilic aromatic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to introduce the trifluoromethoxy group, which has shown promising results in terms of yield and purity.

In terms of applications, 6-Bromo-3-fluoro-2-(trifluoromethoxy)aniline has been extensively studied for its potential in drug development. Its structure is particularly appealing for designing molecules with high bioavailability and target specificity. For example, studies have demonstrated that this compound can serve as a lead structure for developing inhibitors of kinase enzymes, which are crucial targets in cancer therapy. The trifluoromethoxy group contributes to enhanced lipophilicity and metabolic stability, while the bromine and fluorine atoms provide additional sites for functionalization.

Recent research has also highlighted the role of 6-Bromo-3-fluoro-2-(trifluoromethoxy)aniline in materials science. Its electron-withdrawing substituents make it a candidate for use in organic semiconductors and optoelectronic devices. For instance, incorporating this compound into polymer blends has been shown to improve charge transport properties, which is essential for applications such as flexible displays and solar cells.

The pharmacokinetic profile of 6-Bromo-3-fluoro-2-(trifluoromethoxy)aniline has been thoroughly investigated in preclinical models. Studies indicate that it exhibits moderate absorption in vivo, with favorable distribution characteristics due to its balanced hydrophilic-lipophilic balance (HLB). However, further optimization is required to enhance its bioavailability for clinical applications.

In conclusion, 6-Bromo-3-fluoro-2-(trifluoromethoxy)aniline, with its CAS number 1807176-49-3, represents a versatile compound with wide-ranging applications in both therapeutic development and materials science. Its unique substitution pattern and favorable physicochemical properties make it an invaluable tool for researchers seeking to design innovative compounds with tailored functionalities.